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Compound of Interest

Compound Name: Spinacine

Cat. No.: B555117

A comprehensive review of available scientific literature reveals insufficient data to generate the
requested comparison guide on the cross-validation of Spinacine's effects in different model
systems.

Spinacine, identified as L-Spinacine (4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-
carboxylic acid), is a natural compound found in sources such as spinach (Spinacia oleracea)
and ginseng (Panax ginseng)[1]. While its presence in these plants is documented, there is a
significant lack of published research detailing its specific biological effects and mechanisms of
action in various experimental models.

A study on the oral toxicity of spinacine hydrochloride in rats determined a no-effect dose level
of 300 mg/kg body weight/day, indicating a low toxicity profile in this model system[2].
Additionally, a clinical trial investigating the effects of a spinach extract on skeletal muscle
fitness in adults over 50 years of age has been noted[3][4][5][6]. However, this study evaluates
the effects of a complex plant extract, and the specific contribution of Spinacine to the
observed outcomes is not delineated. The research focuses on the overall effect of the spinach
extract, which contains a multitude of phytochemicals[7].

The current body of scientific literature does not provide the necessary quantitative data or
detailed experimental protocols on the effects of isolated Spinacine across different model
systems. Furthermore, there is no information available to identify and compare Spinacine with
alternative compounds for a specific biological effect. The signaling pathways associated with
Spinacine's potential effects also remain uninvestigated.
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Without sufficient experimental data from peer-reviewed studies, it is not possible to construct
the requested tables, experimental protocols, and visualizations that meet the core
requirements of the prompt. Further research into the bioactivities of isolated Spinacine is
required before a comprehensive comparison guide can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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